Cas no 43121-86-4 (6-Methoxy-benzo[b]thiophene-3-carboxylic acid ethyl ester)

6-Methoxy-benzo[b]thiophene-3-carboxylic acid ethyl ester structure
43121-86-4 structure
Product Name:6-Methoxy-benzo[b]thiophene-3-carboxylic acid ethyl ester
CAS No:43121-86-4
MF:C12H12O3S
MW:236.286882400513
CID:2126324
Update Time:2023-08-04

6-Methoxy-benzo[b]thiophene-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • ethyl 6-methoxybenzo[b]thiophene-3-carboxylate
    • SSZZXFYMVSXHBF-UHFFFAOYSA-N
    • 6-Methoxy-benzo[b]thiophene-3-carboxylic acid ethyl ester
    • Benzo[b]thiophene-3-carboxylic acid, 6-methoxy-, ethyl ester
    • Inchi: 1S/C12H12O3S/c1-3-15-12(13)10-7-16-11-6-8(14-2)4-5-9(10)11/h4-7H,3H2,1-2H3
    • InChI Key: SSZZXFYMVSXHBF-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)OCC)C2C=CC(=CC1=2)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 257
  • Topological Polar Surface Area: 63.8
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